Dimethyl-W84 (dibromide)
Dimethyl-W84 (dibromide)
Dimethyl-W84 is a selective allosteric modulator of the M2 muscarinic acetylcholine receptor. It hinders the dissociation of the orthosteric antagonist N-methylscopolamine from the M2 receptor with an EC50 value of 3 nM.
Brand Name:
Vulcanchem
CAS No.:
402475-33-6
VCID:
VC0160454
InChI:
InChI=1S/C34H48N4O4.2BrH/c1-25-13-15-27-29(23-25)33(41)35(31(27)39)17-11-21-37(3,4)19-9-7-8-10-20-38(5,6)22-12-18-36-32(40)28-16-14-26(2)24-30(28)34(36)42;;/h13-16,23-24H,7-12,17-22H2,1-6H3;2*1H/q+2;;/p-2
SMILES:
CC1=CC2=C(C=C1)C(=O)N(C2=O)CCC[N+](C)(C)CCCCCC[N+](C)(C)CCCN3C(=O)C4=C(C3=O)C=C(C=C4)C.[Br-].[Br-]
Molecular Formula:
C34H48Br2N4O4
Molecular Weight:
736.59
Dimethyl-W84 (dibromide)
CAS No.: 402475-33-6
Reference Standards
VCID: VC0160454
Molecular Formula: C34H48Br2N4O4
Molecular Weight: 736.59
CAS No. | 402475-33-6 |
---|---|
Product Name | Dimethyl-W84 (dibromide) |
Molecular Formula | C34H48Br2N4O4 |
Molecular Weight | 736.59 |
IUPAC Name | 6-[dimethyl-[3-(5-methyl-1,3-dioxoisoindol-2-yl)propyl]azaniumyl]hexyl-dimethyl-[3-(5-methyl-1,3-dioxoisoindol-2-yl)propyl]azanium;dibromide |
Standard InChI | InChI=1S/C34H48N4O4.2BrH/c1-25-13-15-27-29(23-25)33(41)35(31(27)39)17-11-21-37(3,4)19-9-7-8-10-20-38(5,6)22-12-18-36-32(40)28-16-14-26(2)24-30(28)34(36)42;;/h13-16,23-24H,7-12,17-22H2,1-6H3;2*1H/q+2;;/p-2 |
Standard InChIKey | JDKHHBPNUMYHFM-UHFFFAOYSA-L |
SMILES | CC1=CC2=C(C=C1)C(=O)N(C2=O)CCC[N+](C)(C)CCCCCC[N+](C)(C)CCCN3C(=O)C4=C(C3=O)C=C(C=C4)C.[Br-].[Br-] |
Description | Dimethyl-W84 is a selective allosteric modulator of the M2 muscarinic acetylcholine receptor. It hinders the dissociation of the orthosteric antagonist N-methylscopolamine from the M2 receptor with an EC50 value of 3 nM. |
Synonyms | N1,N6-bis[3-(1,3-dihydro-5-methyl-1,3-dioxo-2H-isoindol-2-yl)propyl]-N1,N1,N6,N6-tetramethyl-1,6-hexanediaminium, dibromide |
Reference | 1.Tränkle, C.,Mies-Klomfass, E.,Cid, M.H.B., et al. Identification of a [3H]Ligand for the common allosteric site of muscarinic acetylcholine M2 receptors. Molecular Pharmacology 54(1), 139-145 (1998). |
PubChem Compound | 44265577 |
Last Modified | Nov 11 2021 |
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